Cas no 10499-17-9 (2H-1-Benzopyran-7-ol,3,4-dihydro-3-(4-methoxyphenyl)-)

• Product Name: 2H-1-Benzopyran-7-ol,3,4-dihydro-3-(4-methoxyphenyl)-
• CAS No: 10499-17-9
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• CID: 170138
• PubChem ID: 23652247
• Update Time: 2024-11-07

2H-1-Benzopyran-7-ol,3,4-dihydro-3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-7-ol,3,4-dihydro-3-(4-methoxyphenyl)-
• LogP
• 3-(4-methoxyphenyl)-3,4-dihydro-2H-chromen-7-ol
• CHEMBL453016
• 4'-O-Methyl equol
• 7-Isoflavanol, 4'-methoxy-
• 4'-Methoxy-7-isoflavanol
• 7-Hydroxy-4alpha-methoxyisoflavone
• Equol 4'-methyl ether
• SCHEMBL12914761
• (+-)-isomer of equol
• 3-(4-methoxyphenyl)-3,4-dihydro-2H-1-benzopyran-7-ol
• 10499-17-9
• DTXSID90909290
• 7-Hydroxy-4'-methoxyisoflavan
• BDBM50491179
• 2H-1-Benzopyran-7-ol, 3,4-dihydro-3-(4-methoxyphenyl)-

• Inchi： 1S/C16H16O3/c1-18-15-6-3-11(4-7-15)13-8-12-2-5-14(17)9-16(12)19-10-13/h2-7,9,13,17H,8,10H2,1H3
• InChI Key： FPRFNXQLWQOWED-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2CC(C2C=CC(=CC=2)OC)C1)O

Computed Properties

• Exact Mass: 256.10998
• Monoisotopic Mass: 256.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids